Cas no 2386-23-4 (1H-Pyrrole-3-propanoicacid, 4-methyl-)

• Product Name: 1H-Pyrrole-3-propanoicacid, 4-methyl-
• CAS No: 2386-23-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 284288
• PubChem ID: 15160751
• Update Time: 2025-04-19

1H-Pyrrole-3-propanoicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-propanoicacid, 4-methyl-
• 3-(4-methyl-1H-pyrrol-3-yl)propanoic acid
• 3-(2-Carboxyethyl)-4-methylpyrrole
• Opsoic acid
• Pyrrole-3-propionicacid, 4-methyl- (6CI,7CI,8CI)
• 2386-23-4
• SCHEMBL151413
• 4-methylpyrrole-3-propanoic acid
• DTXSID70569336
• FYMPIGRRSUORAR-UHFFFAOYSA-N

• Inchi： 1S/C8H11NO2/c1-6-4-9-5-7(6)2-3-8(10)11/h4-5,9H,2-3H2,1H3,(H,10,11)
• InChI Key： FYMPIGRRSUORAR-UHFFFAOYSA-N
• SMILES： OC(CCC1=CNC=C1C)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles